Cas no 1979192-13-6 (Rev7/rev3L-IN-1)

• Product Name: Rev7/rev3L-IN-1
• CAS No: 1979192-13-6
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 4778226
• Update Time: 2026-02-27

Rev7/rev3L-IN-1 Chemical and Physical Properties

Names and Identifiers

• REV7/REV3L-IN-1
• Rev7/rev3L-IN-1

• Inchi： 1S/C19H21N3O3S/c1-12-3-4-16(25-12)15-10-26-18-17(15)19(24)22(11-20-18)9-14-5-7-21(8-6-14)13(2)23/h3-4,10-11,14H,5-9H2,1-2H3
• InChI Key： FCAGATFCNDPZOG-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C)O2)C2=C1N=CN(C2=O)CC1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 371.13036271 g/mol
• Monoisotopic Mass: 371.13036271 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 371.5
• XLogP3: 2.3
• Topological Polar Surface Area: 94.4

Additional information on Rev7/rev3L-IN-1

Rev7/rev3L-IN-1 (CAS No. 1979192-13-6): A Promising Inhibitor in Cancer Research

Rev7/rev3L-IN-1 (CAS No. 1979192-13-6) is a novel small molecule inhibitor that has garnered significant attention in the field of cancer research. This compound targets the Rev7 and Rev3L subunits of the DNA polymerase ζ complex, which plays a crucial role in translesion synthesis (TLS) and DNA damage tolerance. By inhibiting these subunits, Rev7/rev3L-IN-1 disrupts the ability of cancer cells to bypass DNA damage, thereby sensitizing them to various genotoxic agents and chemotherapy.

The discovery and development of Rev7/rev3L-IN-1 have been driven by a growing understanding of the molecular mechanisms underlying DNA repair and genomic instability in cancer. Recent studies have highlighted the importance of TLS in maintaining the viability of cancer cells, particularly those with defective DNA repair pathways. For instance, a study published in Nature Communications demonstrated that inhibition of Rev7 and Rev3L using Rev7/rev3L-IN-1 significantly enhanced the efficacy of platinum-based chemotherapy in ovarian cancer models.

In addition to its role in TLS, the Rev7 and Rev3L subunits are also involved in other critical cellular processes, such as homologous recombination (HR) and non-homologous end joining (NHEJ). These processes are essential for maintaining genomic stability and preventing chromosomal abnormalities that can lead to cancer progression. By targeting these subunits, Rev7/rev3L-IN-1 offers a multi-faceted approach to cancer therapy, potentially addressing both primary and acquired resistance mechanisms.

The preclinical evaluation of Rev7/rev3L-IN-1 has shown promising results across various cancer types. In vitro studies have demonstrated its ability to induce apoptosis and cell cycle arrest in multiple human cancer cell lines, including those derived from breast, lung, and colorectal cancers. Moreover, in vivo studies using xenograft models have shown that Rev7/rev3L-IN-1 can significantly reduce tumor growth and improve survival rates when used as a monotherapy or in combination with other anticancer agents.

The mechanism of action of Rev7/rev3L-IN-1 involves binding to specific residues within the Rev7 and Rev3L subunits, thereby disrupting their interaction with other proteins involved in TLS. This disruption leads to increased DNA damage and replication stress, ultimately resulting in cell death. The selectivity of Rev7/rev3L-IN-1 for cancer cells over normal cells is attributed to the higher levels of DNA damage and replication stress typically observed in tumor cells.

Clinical trials are currently underway to evaluate the safety and efficacy of Rev7/rev3L-IN-1 in patients with advanced solid tumors. Early-phase trials have shown that the compound is well-tolerated at therapeutic doses, with manageable side effects such as mild nausea and fatigue. These findings are encouraging and suggest that Rev7/rev3L-IN-1 has the potential to become a valuable addition to the arsenal of anticancer therapies.

Beyond its direct antitumor effects, Rev7/rev3L-IN-1 may also have applications in combination therapy regimens. For example, it has been shown to enhance the effectiveness of radiation therapy by sensitizing cancer cells to ionizing radiation-induced DNA damage. This synergistic effect could be particularly beneficial for treating radioresistant tumors, which pose significant challenges in clinical practice.

In conclusion, Rev7/rev3L-IN-1 (CAS No. 1979192-13-6) represents a promising therapeutic strategy for targeting DNA repair pathways in cancer. Its unique mechanism of action, coupled with its potential for combination therapy, makes it an exciting candidate for further clinical development. As research continues to uncover new insights into the molecular basis of cancer, compounds like Rev7/rev3L-IN-1 are poised to play a pivotal role in advancing personalized medicine approaches for patients with this devastating disease.